Cas no 1545583-79-6 (2-(1H-1,2,4-triazol-3-yl)propanoic acid)

2-(1H-1,2,4-Triazol-3-yl)propanoic acid is a heterocyclic carboxylic acid featuring a 1,2,4-triazole moiety attached to a propanoic acid backbone. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The triazole ring imparts stability and facilitates interactions with biological targets, while the carboxylic acid group allows for further functionalization. Its well-defined structure and reactivity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

2-(1H-1,2,4-triazol-3-yl)propanoic acid structure

1545583-79-6 structure

Product Name:2-(1H-1,2,4-triazol-3-yl)propanoic acid

CAS No:1545583-79-6

MF:C₅H₇N₃O₂

MW:141.127980470657

CID:5856064

PubChem ID:22215305

Update Time:2025-06-07

2-(1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-5-acetic acid, α-methyl-
- 2-(1H-1,2,4-triazol-3-yl)propanoic acid
- EN300-1826997
- 1545583-79-6
- SCHEMBL11667970
- Inchi： 1S/C5H7N3O2/c1-3(5(9)10)4-6-2-7-8-4/h2-3H,1H3,(H,9,10)(H,6,7,8)
- InChI Key： FJYGWZRVOFJYFU-UHFFFAOYSA-N
- SMILES： N1C(C(C)C(O)=O)=NC=N1

Computed Properties

Exact Mass: 141.053826475g/mol
Monoisotopic Mass: 141.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.426±0.06 g/cm3(Predicted)
Boiling Point: 405.9±47.0 °C(Predicted)
pka: 3.92±0.19(Predicted)

2-(1H-1,2,4-triazol-3-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1826997-0.05g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	0.05g	$888.0	2023-09-19
Enamine	EN300-1826997-0.1g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	0.1g	$930.0	2023-09-19
Enamine	EN300-1826997-0.25g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	0.25g	$972.0	2023-09-19
Enamine	EN300-1826997-0.5g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	0.5g	$1014.0	2023-09-19
Enamine	EN300-1826997-1.0g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	1g	$1371.0	2023-06-01
Enamine	EN300-1826997-2.5g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	2.5g	$2071.0	2023-09-19
Enamine	EN300-1826997-5.0g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	5g	$3977.0	2023-06-01
Enamine	EN300-1826997-10.0g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	10g	$5897.0	2023-06-01
Enamine	EN300-1826997-1g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	1g	$1057.0	2023-09-19
Enamine	EN300-1826997-5g	2-(1H-1,2,4-triazol-3-yl)propanoic acid	1545583-79-6	5g	$3065.0	2023-09-19